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Compound of Interest

Compound Name: 3-Bromoimidazo[1,2-a]pyrimidine

Cat. No.: B1272073 Get Quote

An In-depth Technical Guide to 3-Bromoimidazo[1,2-a]pyrimidine

This technical guide provides comprehensive information on 3-Bromoimidazo[1,2-
a]pyrimidine, targeting researchers, scientists, and professionals in drug development. It

covers the compound's identifiers, physicochemical properties, and key experimental protocols.

Compound Identification and Properties
3-Bromoimidazo[1,2-a]pyrimidine is a heterocyclic organic compound. Its core structure

consists of an imidazo[1,2-a]pyrimidine scaffold with a bromine atom substituted at the 3-

position. This class of compounds is of interest in medicinal chemistry due to the diverse

biological activities exhibited by the imidazo[1,2-a]pyrimidine core.[1][2]

Chemical Identifiers and Physicochemical Properties
A summary of the key identifiers and physicochemical properties for 3-Bromoimidazo[1,2-
a]pyrimidine is presented in the table below for easy reference.
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Identifier/Property Value Source(s)

CAS Number 6840-45-5 [3]

Molecular Formula C₆H₄BrN₃ [3]

Molecular Weight 198.02 g/mol [3]

IUPAC Name
3-bromoimidazo[1,2-

a]pyrimidine
[3]

InChI
1S/C6H4BrN3/c7-5-4-9-6-8-2-

1-3-10(5)6/h1-4H
[3]

InChIKey
GNHZXUKWLSWKHB-

UHFFFAOYSA-N
[3]

SMILES Brc1cnc2ncccn12

Physical Form Solid

Topological Polar Surface Area 30.2 Å² [3]

Safety and Hazard Information
3-Bromoimidazo[1,2-a]pyrimidine is classified with the GHS06 pictogram, indicating toxicity.

It is considered toxic if swallowed and may cause skin, eye, and respiratory irritation.[3]

Synthesis and Experimental Protocols
The synthesis of substituted imidazo[1,2-a]pyrimidines can be achieved through various

synthetic routes. A common method involves the condensation of a 2-aminopyrimidine with a

suitable α-haloketone. For the specific synthesis of 3-bromo-substituted derivatives, a direct

bromination of the parent imidazo[1,2-a]pyrimidine scaffold is a viable approach.

General Protocol for the Synthesis of 3-Bromo-
Substituted Imidazo[1,2-a]azines
The following protocol is a general procedure for the synthesis of 3-bromoimidazo[1,2-

a]pyrazines, which can be adapted for the synthesis of 3-bromoimidazo[1,2-a]pyrimidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-a_pyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-a_pyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-a_pyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-a_pyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-a_pyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-a_pyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-a_pyrimidine
https://www.benchchem.com/product/b1272073?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-a_pyrimidine
https://www.benchchem.com/product/b1272073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Imidazo[1,2-a]pyrimidine (starting material)

Sodium acetate

Methanol saturated with potassium bromide

Bromine

1N Sodium sulfite solution

Water

Saturated sodium bicarbonate solution

Ethyl acetate

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve imidazo[1,2-a]pyrimidine and sodium acetate in methanol saturated with potassium

bromide.

Cool the mixture to -10 °C.

Slowly add bromine dropwise over 5 minutes.

After the addition is complete, add 1N sodium sulfite solution to terminate the reaction.

Remove the solvent under vacuum.

Dissolve the residue in a mixture of water and saturated sodium bicarbonate solution.

Extract the aqueous phase with ethyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine the organic phases, wash with brine, and dry over anhydrous sodium sulfate.

Evaporate the solvent to yield the 3-bromoimidazo[1,2-a]pyrimidine product.

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis of 3-bromo-

substituted imidazo[1,2-a]azines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1272073?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/281415739_Synthesis_and_Characterization_of_Imidazo12-_a_Pyrimidine/fulltext/564176e608aec448fa60844d/Synthesis-and-Characterization-of-Imidazo1-2-a-Pyrimidine.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11552434/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11552434/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-a_pyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoimidazo_1_2-a_pyrimidine
https://www.benchchem.com/product/b1272073#3-bromoimidazo-1-2-a-pyrimidine-cas-number-and-identifiers
https://www.benchchem.com/product/b1272073#3-bromoimidazo-1-2-a-pyrimidine-cas-number-and-identifiers
https://www.benchchem.com/product/b1272073#3-bromoimidazo-1-2-a-pyrimidine-cas-number-and-identifiers
https://www.benchchem.com/product/b1272073#3-bromoimidazo-1-2-a-pyrimidine-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

